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Compound of Interest

Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799

Technical Support Center: 3-Phenoxy-1-propanol

This technical support center provides guidance on the safe handling of 3-Phenoxy-1-
propanol for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Phenoxy-1-propanol?

Al: 3-Phenoxy-1-propanol is primarily considered an irritant.[1] It can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] Ingestion may also cause irritation
of the digestive tract.[2][3] While it is considered to have low acute toxicity, prolonged or
repeated contact may lead to sensitization in some individuals.[4]

Q2: What are the appropriate storage conditions for 3-Phenoxy-1-propanol?

A2: Store 3-Phenoxy-1-propanol in a tightly closed container in a cool, dry, and well-ventilated
area.[2][5] It should be stored away from incompatible substances such as strong oxidizing
agents.[3][6]

Q3: What should | do in case of a small spill?

A3: For small spills, absorb the material with an inert substance like vermiculite, sand, or earth
and place it in a suitable, closed container for disposal.[2] Ensure you are wearing appropriate
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personal protective equipment during cleanup.[2][7] Avoid creating dust or vapors and ensure

the area is well-ventilated.[8][9]
Q4: Is 3-Phenoxy-1-propanol considered a carcinogen?

A4: There is no conclusive evidence to suggest that 3-Phenoxy-1-propanol is a carcinogen. It
is not currently classified as a carcinogen by the International Agency for Research on Cancer
(IARC) or the United States Environmental Protection Agency (EPA).[4]

Troubleshooting Guide
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Problem

Possible Cause

Solution

Skin Irritation or Redness After

Handling

Direct contact of 3-Phenoxy-1-

propanol with the skin.

Immediately flush the affected
skin with plenty of soap and
water for at least 15 minutes.
[2][3] Remove contaminated
clothing and wash it before
reuse.[3] If irritation persists,
seek medical attention.[2]
Always wear appropriate
chemical-resistant gloves to

prevent skin exposure.[2]

Eye Irritation, Redness, or Pain

3-Phenoxy-1-propanol vapor
or liquid came into contact with

the eyes.

Immediately flush the eyes
with plenty of water for at least
15 minutes, occasionally lifting
the upper and lower eyelids.[2]
[3] Remove contact lenses if
present and easy to do so.[6]
Seek immediate medical
attention.[2][6] Always wear
safety goggles or glasses as
described by OSHA's eye and

face protection regulations.[2]

Respiratory Tract Irritation
(e.g., coughing, shortness of
breath)

Inhalation of 3-Phenoxy-1-

propanol vapors.

Move to fresh air immediately.
[2] If breathing is difficult, give
oxygen. If not breathing, give
artificial respiration.[7][8] Seek
medical attention if symptoms
persist.[2] Handle this chemical
in a well-ventilated area or in a
chemical fume hood to
minimize inhalation exposure.
[2][10]

Accidental Ingestion

Accidental swallowing of the

chemical.

If the victim is conscious and
alert, give 2-4 cupfuls of milk or
water.[2] Do NOT induce
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vomiting.[3][7] Never give
anything by mouth to an
unconscious person.[2][7]

Seek immediate medical aid.

[2]

Personal Protective Equipment (PPE) Summary

Protection Type

Recommended Equipment

Standard/Specification

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles.[2] Tightly fitting safety
goggles are recommended.[8]

OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[2]

Skin Protection

Wear appropriate protective
gloves to prevent skin
exposure.[2] Wear appropriate
protective clothing to prevent

skin exposure.[2]

Consult with your preferred
glove manufacturer for
compatibility.[11]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[2]

Follow the OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149.[2]

Occupational Exposure Limits

Organization Limit Type Value

OSHA PEL No data available
ACGIH TLV No data available
NIOSH REL No data available

Experimental Protocol: General Handling Procedure
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» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS) for 3-Phenoxy-1-propanol.

e Engineering Controls: Always handle 3-Phenoxy-1-propanol in a well-ventilated area. The
use of a certified laboratory chemical fume hood is strongly recommended to minimize
inhalation exposure.[11]

o Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above,
including safety goggles, chemical-resistant gloves, and a lab coat.

» Dispensing: When transferring or dispensing the chemical, avoid splashing. Use appropriate
tools and techniques to minimize the generation of aerosols or vapors.

o Waste Disposal: Dispose of waste, including empty containers, in accordance with federal,
state, and local regulations.[2] Do not pour down the drain.

» Hygiene: Wash hands thoroughly with soap and water after handling.[9]

Post-Handling

Decontaminate Area }—»

Wash Hands

{ Dispose Waste }—V

Planning & Preparation Handling Procedure Emergency Response

Review SDS 7—»’ Gather PPE }>H> Use Fume Hood }—> Wear PPE }—>

Handle Chemical |«

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Phenoxy-1-propanol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1346799?utm_src=pdf-body
https://www.benchchem.com/product/b1346799?utm_src=pdf-body
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_-_to_1_2016-05.pdf
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
http://angenechemical.com/sds/6180-61-6.pdf
https://www.benchchem.com/product/b1346799?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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